Cas no 23449-07-2 (ST50216378)

ST50216378 structure
ST50216378 structure
Product name:ST50216378
CAS No:23449-07-2
MF:C22H17N3O
MW:339.39
CID:2837026
PubChem ID:786553

ST50216378 Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenyl)-4,6-diphenyl-1,3,5-triazine
    • Oprea1_501438
    • 23449-07-2
    • AE-848/32000055
    • DTXSID90354908
    • ST50216378
    • SB73624
    • DTXCID20305968
    • SCHEMBL7646098
    • AKOS000567177
    • STK522190
    • Oprea1_036547
    • Inchi: InChI=1S/C22H17N3O/c1-26-19-14-12-18(13-15-19)22-24-20(16-8-4-2-5-9-16)23-21(25-22)17-10-6-3-7-11-17/h2-15H,1H3
    • InChI Key: YRRPMAVQIDXZQN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 339.137162174Da
  • Monoisotopic Mass: 339.137162174Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 47.9Ų
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